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Compound of Interest

Compound Name: cassiaside C2

Cat. No.: B1251728

An In-depth Whitepaper for Researchers and Drug
Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and known
biological properties of cassiaside C2, a naphthopyrone glycoside isolated from the seeds of
Cassia obtusifolia. This document is intended for researchers, scientists, and professionals in
the field of drug development who are interested in the therapeutic potential of this natural
compound.

Physicochemical Properties

Cassiaside C2 is a complex organic heterotricyclic compound. Its core structure consists of a
9,10-dihydroxy-7-methoxy-3-methyl-1H-benzo[g]isochromen-1-one moiety, which is attached to
a tetrasaccharide residue at the 9-position through a glycosidic linkage[1]. The quantitative
physicochemical properties of cassiaside C2 are summarized in the table below.
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Property Value Source
Molecular Formula C39H52025 [1]
Molecular Weight 920.8 g/mol [1]
Exact Mass 920.27976714 Da [1]
Monoisotopic Mass 920.27976714 Da [1]
Solubility Soluble in DMSO, Pyridine,

Methanol, Ethanol

IUPAC Name: 9-[(2S,3R,4S,5S,6R)-6-[[(2R,3R,4S,5R,6R)-3,5-dihydroxy-6-(hydroxymethyl)-4-
[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-
(hydroxymethyl)oxan-2-ylJoxymethylJoxan-2-ylJoxyoxan-2-ylJoxymethyl]-3,4,5-trihydroxyoxan-2-
ylJoxy-10-hydroxy-7-methoxy-3-methylbenzo[glisochromen-1-one[1]

Biological Activity and Mechanism of Action

Cassiaside C2 has been identified as a compound with potential therapeutic applications,
primarily due to its anti-allergic properties. It functions as a histamine antagonist, a
characteristic that underpins its observed biological effects[1].

Anti-Allergic Activity

Research has demonstrated that cassiaside C2 can inhibit the release of histamine from rat
peritoneal exudate mast cells, which is a key process in the antigen-antibody reaction
associated with allergic responses[2][3]. This inhibitory action on mast cell degranulation
suggests its potential utility in the management of allergic conditions[4][5][6].

Histamine H1 Receptor Antagonism

The anti-allergic effects of cassiaside C2 are attributed to its role as a histamine H1 receptor
antagonist[1]. By blocking the H1 receptor, cassiaside C2 can prevent the downstream
signaling cascade that leads to the physiological manifestations of an allergic reaction. The
histamine H1 receptor is a G-protein coupled receptor (GPCR) that, upon activation by
histamine, initiates an intracellular signaling pathway involving Gg protein and phospholipase
C[1].

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://en.wikipedia.org/wiki/Histamine_H1_receptor
https://en.wikipedia.org/wiki/Histamine_H1_receptor
https://en.wikipedia.org/wiki/Histamine_H1_receptor
https://en.wikipedia.org/wiki/Histamine_H1_receptor
https://en.wikipedia.org/wiki/Histamine_H1_receptor
https://www.benchchem.com/product/b1251728?utm_src=pdf-body
https://en.wikipedia.org/wiki/Histamine_H1_receptor
https://www.benchchem.com/product/b1251728?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/9810700/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8538231/
https://pubmed.ncbi.nlm.nih.gov/20795367/
https://www.researchgate.net/publication/46007640_Anti-allergic_anti-inflammatory_and_anti-lipidperoxidant_effects_of_Cassia_occidentalis_Linn
https://pubmed.ncbi.nlm.nih.gov/22449441/
https://www.benchchem.com/product/b1251728?utm_src=pdf-body
https://en.wikipedia.org/wiki/Histamine_H1_receptor
https://www.benchchem.com/product/b1251728?utm_src=pdf-body
https://en.wikipedia.org/wiki/Histamine_H1_receptor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Below is a diagram illustrating the signaling pathway of the histamine H1 receptor, which is
antagonized by cassiaside C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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